Cas no 171905-91-2 ([1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester)

[1,1'-Biphenyl]-2,3'-dicarboxylic acid, 3'-methyl ester is a biphenyl-based dicarboxylic acid derivative featuring a methyl ester functional group at the 3'-position. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional reactivity, enabling further derivatization at both the carboxylic acid and ester sites. The rigid biphenyl core provides structural stability, while the differentiated functional groups allow selective modifications, making it a versatile intermediate. Its well-defined molecular structure facilitates applications in ligand design, material science, and fine chemical production. The ester group enhances solubility in organic solvents, simplifying purification and handling. This product is typically characterized by high purity and consistent performance in synthetic workflows.

[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester structure

171905-91-2 structure

Product Name:[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester

CAS No:171905-91-2

MF:C₁₅H₁₂O₄

MW:256.253384590149

MDL:MFCD06203602

CID:111427

PubChem ID:53218374

Update Time:2025-10-18

[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester
- 2-(3-methoxycarbonylphenyl)benzoic acid
- METHYL 3-(2-CARBOXYPHENYL)BENZOATE
- 2-(3-methoxycarbonyl)phenylbenzoic acid
- 3'-(methoxycarbonyl)biphenyl-2-carboxylic acid
- 2-(3-METHOXYCARBONYLPHENYL)BENZOICACID
- DTXSID40683316
- SCHEMBL22070953
- CS-0209445
- MFCD06203602
- 3'-(Methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
- 171905-91-2
- BS-25523
- 3'-(methoxycarbonyl)-biphenyl-2-carboxylic acid
- MDL： MFCD06203602
- Inchi： 1S/C15H12O4/c1-19-15(18)11-6-4-5-10(9-11)12-7-2-3-8-13(12)14(16)17/h2-9H,1H3,(H,16,17)
- InChI Key： WAFGUHOIRJDARG-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(=C1)C1C=CC=CC=1C(=O)O)=O

Computed Properties

Exact Mass: 256.07400
Monoisotopic Mass: 256.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 63.60000
LogP: 2.83840

[1,1'-Biphenyl]-2,3'-dicarboxylicacid, 3'-methyl ester Pricemore >>

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